Cas no 13114-96-0 (1-(2-cyanophenyl)-3-phenylurea)

• Product Name: 1-(2-cyanophenyl)-3-phenylurea
• CAS No: 13114-96-0
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• MDL: MFCD00033190
• CID: 119304
• PubChem ID: 728320
• Update Time: 2025-04-18

1-(2-cyanophenyl)-3-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyanophenyl)-1-phenylurea
• 1-(2-cyanophenyl)-3-phenylurea
• N-(2-CYANOPHENYL)-N''-PHENYLUREA
• N-(2-CYANOPHENYL)-N'-PHENYLUREA
• Urea,N-(2-cyanophenyl)-N'-phenyl-
• Oprea1_371769
• CHEMBL1322162
• AKOS000199495
• SR-01000315045
• CS-0243700
• DTXSID70352503
• SR-01000315045-1
• SMR000283264
• Urea, N-(2-cyanophenyl)-N'-phenyl-
• EN300-26730
• 13114-96-0
• HMS1677P18
• N-phenyl-N'-(o-cyanophenyl)urea
• MLS000689174
• Z44607305
• HMS2711L14
• N-(2-CYANOPHENYL)-N/'/'-PHENYLUREA
• Oprea1_225530

• MDL： MFCD00033190
• Inchi： 1S/C14H11N3O/c15-10-11-6-4-5-9-13(11)17-14(18)16-12-7-2-1-3-8-12/h1-9H,(H2,16,17,18)
• InChI Key： WJBBZNVIKICMHI-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 237.09033
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas